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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B104121 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This document provides procedural guidance for the safe use

of N-Oxalylglycine, including personal protective equipment (PPE), handling protocols, and

disposal plans.

Hazard Identification and Personal Protective
Equipment
N-Oxalylglycine is classified as harmful if swallowed.[1] The toxicological properties of this

compound have not been fully investigated, warranting careful handling to minimize exposure.

[2] Adherence to the following personal protective equipment (PPE) guidelines is mandatory.
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Protection Type Required Equipment Specifications and Rationale

Eye Protection
Chemical safety goggles or

splash goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166 to prevent

eye contact.[2][3]

Hand Protection
Impermeable chemical-

resistant gloves

The specific glove material

should be selected based on

resistance to the product and

breakthrough time. Due to a

lack of specific testing data,

consult with glove

manufacturers for appropriate

material selection.

Body Protection Laboratory coat

To prevent skin exposure to

the solid powder or solutions.

[2][3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended when working

outside of a fume hood, if dust

is generated, or if irritation is

experienced. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements

should be followed.[2][3]

Engineering Controls Approved fume hood

Work should be conducted in a

fume hood to minimize

inhalation exposure.[2]

Operational and Handling Protocols
Proper handling and storage are critical to maintaining the integrity of N-Oxalylglycine and

ensuring laboratory safety.

Handling:
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Always wash hands thoroughly with soap and water after handling.[2]

Avoid direct contact with eyes, skin, and clothing.[2][4]

Do not eat, drink, or smoke in areas where N-Oxalylglycine is handled or stored.[3]

Avoid the formation of dust and aerosols.[3]

Ensure adequate ventilation when handling the compound.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

For long-term stability, storage at -20°C is recommended.[2][4]

Keep away from strong oxidizing agents.[3]

Emergency and Disposal Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Situation First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. If irritation

persists, seek medical attention.[2][3]

Ingestion

If the individual is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[2]

Inhalation

Remove the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][3]

Spill Management: In case of a spill, ensure the area is well-ventilated. Wearing appropriate

PPE, dampen the solid material with water to prevent dusting and transfer it to a suitable

container for disposal.[5] The spill area should then be cleaned with a soap and water solution.

[5]

Disposal: Dispose of N-Oxalylglycine and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[2][3] Do not dispose of it down the drain.[3]

N-Oxalylglycine Handling Workflow
The following diagram outlines the logical workflow for the safe handling of N-Oxalylglycine
from receipt to disposal.
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Caption: Workflow for the safe handling of N-Oxalylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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